Cas no 873697-75-7 (Methyl piperazine-1-carboxylate hydrochloride)

• Product Name: Methyl piperazine-1-carboxylate hydrochloride
• CAS No: 873697-75-7
• MF: C₆H₁₃ClN₂O₂
• MW: 180.632620573044
• MDL: MFCD12912837
• CID: 720153
• PubChem ID: 18399648
• Update Time: 2025-10-28

Methyl piperazine-1-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• Methyl piperazine-1-carboxylate hydrochloride
• 1-Piperazinecarboxylic acid methyl ester hydrochloride
• 1-Piperazinecarboxylicacid, methyl ester, hydrochloride (1:1)
• RTMYJZVBCVZCCW-UHFFFAOYSA-N
• methyl piperazine-1-carboxylate HCl
• ST2407310
• W8961
• methylpiperazine carboxylate hydrochloride salt
• Methyl piperazine-1-carboxylate--hydrogen chloride (1/1)
• Z607822536
• methyl piperazine-1-carboxylate;hydrochloride
• AKOS015919768
• 873697-75-7
• DS-1744
• F80381
• SCHEMBL399052
• DTXSID30593379
• MFCD12912837
• methylpiperazine-1-carboxylatehydrochloride
• EN300-50326
• DB-076928

• MDL： MFCD12912837
• Inchi： 1S/C6H12N2O2.ClH/c1-10-6(9)8-4-2-7-3-5-8;/h7H,2-5H2,1H3;1H
• InChI Key： RTMYJZVBCVZCCW-UHFFFAOYSA-N
• SMILES： Cl.O(C)C(N1CCNCC1)=O

Computed Properties

• Exact Mass: 180.06700
• Monoisotopic Mass: 180.0665554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 121
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.6

Experimental Properties

• Color/Form: No data available
• Melting Point: No data available
• Boiling Point: No data available
• Flash Point: No data available
• PSA: 41.57000
• LogP: 0.72670
• Vapor Pressure: No data available

Methyl piperazine-1-carboxylate hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Piperazine carboxylic acids and derivatives

Additional information on Methyl piperazine-1-carboxylate hydrochloride

Methyl Piperazine-1-Carboxylate Hydrochloride: A Comprehensive Overview

Methyl piperazine-1-carboxylate hydrochloride, identified by the CAS number 873697-75-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, also referred to as methyl piperazine carboxylate hydrochloride, is a derivative of piperazine, a six-membered ring containing two nitrogen atoms. The molecule's structure consists of a piperazine ring substituted with a methyl group at the 1-position and a carboxylate group, which is further protonated to form the hydrochloride salt.

The synthesis of methyl piperazine-1-carboxylate hydrochloride typically involves the reaction of piperazine with appropriate carboxylation agents, followed by acidification to form the hydrochloride salt. This compound is known for its stability and solubility in polar solvents, making it suitable for various applications in research and development. Recent studies have highlighted its potential as an intermediate in the synthesis of bioactive compounds, particularly in the pharmaceutical industry.

In terms of physical properties, methyl piperazine-1-carboxylate hydrochloride is a white crystalline solid with a melting point of approximately 220°C. Its molecular weight is 185.64 g/mol, and it exhibits good solubility in water and common organic solvents such as ethanol and methanol. These properties make it an ideal candidate for use in various chemical reactions, including those requiring precise control over pH levels due to its acidic nature.

Recent advancements in research have focused on the application of methyl piperazine-1-carboxylate hydrochloride in drug discovery. For instance, studies have demonstrated its role as a building block in the synthesis of novel antiviral agents. Its ability to form stable complexes with metal ions has also been explored in coordination chemistry, offering potential applications in catalysis and materials science.

Moreover, the compound has been investigated for its potential as a ligand in medicinal chemistry. Its unique structure allows for interactions with biological targets such as enzymes and receptors, making it a valuable tool in drug design. Recent findings suggest that derivatives of methyl piperazine-1-carboxylate hydrochloride may exhibit anti-inflammatory and antioxidant properties, further expanding its utility in therapeutic research.

In conclusion, methyl piperazine-1-carboxylate hydrochloride (CAS No: 873697-75-7) is a versatile compound with diverse applications across multiple disciplines. Its chemical stability, solubility, and reactivity make it an essential component in modern chemical synthesis and pharmacological research. As ongoing studies continue to uncover new potentials for this compound, its significance in scientific advancements is expected to grow significantly.